Cas no 82099-92-1 (1H-Pyrazole,4-(1-hexyn-1-yl)-)

• Product Name: 1H-Pyrazole,4-(1-hexyn-1-yl)-
• CAS No: 82099-92-1
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 708274
• Update Time: 2024-02-04

1H-Pyrazole,4-(1-hexyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4-(1-hexyn-1-yl)-
• 1H-Pyrazole, 4-(1-hexynyl)- (9CI)
• 1H-Pyrazole, 4-(1-hexyn-1-yl)-

• Inchi： 1S/C9H12N2/c1-2-3-4-5-6-9-7-10-11-8-9/h7-8H,2-4H2,1H3,(H,10,11)
• InChI Key： CFOVRKFGBRECGW-UHFFFAOYSA-N
• SMILES： N1C=C(C#CCCCC)C=N1

Computed Properties

• Exact Mass: 148.1
• Monoisotopic Mass: 148.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2